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Compound of Interest

Compound Name: (-)-Isomenthone

Cat. No.: B049636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, structure,

and spectroscopic profile of (-)-Isomenthone. The information is presented to support

research, development, and quality control activities involving this chiral monoterpene ketone.

Chemical Properties
(-)-Isomenthone is a naturally occurring organic compound found in various essential oils,

most notably in those derived from plants of the Mentha genus. It is a diastereomer of

menthone and exists as one of two enantiomers, the other being (+)-isomenthone. The

physical and chemical properties of (-)-Isomenthone are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b049636?utm_src=pdf-interest
https://www.benchchem.com/product/b049636?utm_src=pdf-body
https://www.benchchem.com/product/b049636?utm_src=pdf-body
https://www.benchchem.com/product/b049636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₀H₁₈O [1][2]

Molecular Weight 154.25 g/mol [1][2]

CAS Number 18309-28-9 [3]

Appearance Colorless liquid [1]

Odor Peppermint-like [4]

Boiling Point 208 °C (at 760 mmHg) [1]

Melting Point -35 °C [1]

Density 0.901 g/cm³ (at 20 °C) [4]

Refractive Index (n²⁰/D) 1.449 [4]

Specific Optical Rotation

([α]²⁰/D)
-94.3° [3]

Chemical Structure and Stereochemistry
The systematic IUPAC name for (-)-Isomenthone is (2S,5S)-5-methyl-2-(1-

methylethyl)cyclohexan-1-one.[3] It possesses two chiral centers at the C2 and C5 positions of

the cyclohexane ring. In isomenthone, the isopropyl and methyl groups are in a cis

configuration relative to each other.[5]

The stereochemistry of the four possible stereoisomers of p-menthan-3-one is crucial to their

distinct properties. Menthone isomers have a trans relationship between the alkyl groups, while

isomenthone isomers have a cis relationship. The enantiomers are distinguished by their

optical rotation.[5]
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Stereoisomers of p-Menthan-3-one

Menthone (trans)

Isomenthone (cis)

(-)-Menthone (2S,5R)

(+)-Menthone (2R,5S)

Enantiomers

(+)-Isomenthone (2R,5R)

Epimerization

(-)-Isomenthone (2S,5S)

Epimerization

Enantiomers
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Synthesis of (-)-Isomenthone from (-)-Menthol

Oxidation

Epimerization

(-)-Menthol

(-)-Menthone

(+)-Isomenthone

(-)-Isomenthone

Direct Isomerization (minor pathway)

Chiral Resolution
(e.g., fractional crystallization of derivatives)
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Isolation of (-)-Isomenthone from Peppermint Oil

Peppermint Oil

Fractional Distillation

Limonene Fraction (lower boiling) Menthone/Isomenthone Fraction Menthol Fraction (higher boiling)

Further Purification
(e.g., Column Chromatography)

(-)-Isomenthone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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